Cas no 96516-31-3 (2-Chloro-3-fluorobenzaldehyde)

2-Chloro-3-fluorobenzaldehyde (CAS: 40180-14-9) is a fluorinated and chlorinated benzaldehyde derivative used as a versatile intermediate in organic synthesis. Its key advantages include its role in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to the reactive aldehyde group and halogen substituents, which facilitate further functionalization. The compound's electron-withdrawing properties enhance its utility in cross-coupling reactions and nucleophilic substitutions. It exhibits high purity and stability under standard conditions, making it suitable for precise synthetic applications. The presence of both chloro and fluoro groups allows for selective modifications, enabling tailored molecular designs in complex chemical processes.
2-Chloro-3-fluorobenzaldehyde structure
2-Chloro-3-fluorobenzaldehyde structure
Product Name:2-Chloro-3-fluorobenzaldehyde
CAS No:96516-31-3
MF:C7H4ClFO
MW:158.557464599609
MDL:MFCD07782053
CID:803126
PubChem ID:14944905
Update Time:2025-05-28

2-Chloro-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-fluorobenzaldehyde
    • Benzaldehyde, 2-chloro-3-fluoro-
    • 2-Chloro-3-fluoro-benzaldehyde
    • C7H4ClFO
    • PubChem1432
    • 2-chlorofluorobenzaldehyde
    • KSC486I8L
    • PIZVRLVKXWEMGO-UHFFFAOYSA-N
    • WT1688
    • CL8262
    • VZ24190
    • TRA0000922
    • LS10544
    • CM11875
    • AS01437
    • AM62155
    • SY030967
    • EN001715
    • ST2409785
    • AB0031103
    • X4035
    • BB 02
    • 2-Chloro-3-fluorobenzaldehyde (ACI)
    • CS-W007812
    • DTXSID00565846
    • AKOS005063859
    • SCHEMBL561472
    • Z1198174775
    • starbld0008954
    • AC-2298
    • DB-005213
    • 96516-31-3
    • GS-4435
    • MFCD07782053
    • 3-Fluoro-2-chlorobenzaldehyde
    • EN300-91976
    • J-508652
    • MDL： MFCD07782053
    • Inchi： 1S/C7H4ClFO/c8-7-5(4-10)2-1-3-6(7)9/h1-4H
    • InChI Key： PIZVRLVKXWEMGO-UHFFFAOYSA-N
    • SMILES： O=CC1C(Cl)=C(F)C=CC=1

Computed Properties

  • Exact Mass: 157.99300
  • Monoisotopic Mass: 157.9934706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.352±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 29-33°C
  • Boiling Point: 211.0±20.0 ºC (760 Torr),
  • Flash Point: 81.4±21.8 ºC,
  • Refractive Index: 1.56
  • Solubility: Very slightly soluble (0.13 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 2.29160
  • Sensitiveness: Air Sensitive

2-Chloro-3-fluorobenzaldehyde Security Information

2-Chloro-3-fluorobenzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

2-Chloro-3-fluorobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-BZ464-1g
2-Chloro-3-fluorobenzaldehyde
 96516-31-3 97%
1g
 89.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-BZ464-25g
2-Chloro-3-fluorobenzaldehyde
 96516-31-3 97%
25g
 1055.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-BZ464-5g
2-Chloro-3-fluorobenzaldehyde
 96516-31-3 97%
5g
 261.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-BZ464-200mg
2-Chloro-3-fluorobenzaldehyde
 96516-31-3 97%
200mg
 46.0CNY 2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C806234-25g
2-Chloro-3-fluorobenzaldehyde
 96516-31-3 98%
25g
 637.20 2021-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R005931-1g
2-Chloro-3-fluorobenzaldehyde
 96516-31-3 95%
1g
 ￥30 2024-07-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R005931-250mg
2-Chloro-3-fluorobenzaldehyde
 96516-31-3 95%
250mg
 ￥29 2024-07-19
TRC
C585758-10mg
2-Chloro-3-fluorobenzaldehyde
 96516-31-3
10mg
 $ 50.00 2022-06-06
TRC
C585758-50mg
2-Chloro-3-fluorobenzaldehyde
 96516-31-3
50mg
 $ 65.00 2022-06-06
TRC
C585758-100mg
2-Chloro-3-fluorobenzaldehyde
 96516-31-3
100mg
 $ 80.00 2022-06-06

2-Chloro-3-fluorobenzaldehyde Production Method

Production Method 1

6334-18-5 6334-18-5
96516-31-3 96516-31-3
Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Tetraphenylphosphonium bromide ,  Tetraspiro[21,22,23,24-tetraoxapentacyclo[16.2.1.13,6.18,11.113,16]tetracosa-3,5… Solvents: 3,4-Dichlorotoluene ;  2 h, 213 °C
Reference
Halogen-exchange fluorination of chlorinated benzaldehydes and diphenyl ketones promoted by microwave
Liang, Zhengyong; Lu, Chun-xu, Advanced Materials Research (Durnten-Zurich, 2011, 266, 292-295

Production Method 2

96516-31-3 96516-31-3
Reaction Conditions
Reference
Preparation of dihydropyrimidine derivatives and uses thereof in the treatment of HBV infection or of HBV-induced diseases
, World Intellectual Property Organization, , ,

Production Method 3

102940-86-3 102940-86-3
96516-31-3 96516-31-3
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; overnight, reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate ,  Water
1.3 Reagents: Dimethyl sulfoxide ,  Oxalyl chloride Solvents: Dichloromethane ;  5 min, -78 °C
1.4 Solvents: Dichloromethane ;  -78 °C; 1 h, -40 °C
1.5 Reagents: Triethylamine ;  -40 °C → rt
Reference
Discovery of a new 2-aminobenzhydrol template for highly potent squalene synthase inhibitors
Ichikawa, Masanori; Yokomizo, Aki; Itoh, Masao; Usui, Hiroyuki; Shimizu, Hironari; et al, Bioorganic & Medicinal Chemistry, 2011, 19(6), 1930-1949

Production Method 4

116850-28-3 116850-28-3
96516-31-3 96516-31-3
Reaction Conditions
1.1 Reagents: Chromium trioxide
Reference
Synthesis and antihypertensive activity of 1,4-dihydropyridine derivatives with a 4-(disubstituted phenyl) ring and an aminoalkyl ester group: highly potent and long-lasting calcium antagonists
Kanno, Hideo; Yamaguchi, Hisao; Okamiya, Yoshiaki; Sunakawa, Kiyotaka; Takeshita, Toru; et al, Chemical & Pharmaceutical Bulletin, 1992, 40(8), 2049-54

Production Method 5

96516-31-3 96516-31-3
Reaction Conditions
Reference
Design, Synthesis, and Evaluation of Tetrahydropyrrolo[1,2-c]pyrimidines as Capsid Assembly Inhibitors for HBV Treatment
Li, Xiaolin; Zhou, Kai; He, Haiying; Zhou, Qiong; Sun, Ya; et al, ACS Medicinal Chemistry Letters, 2017, 8(9), 969-974

Production Method 6

96516-31-3 96516-31-3
Reaction Conditions
Reference
Discovery of a new 2-aminobenzhydrol template for highly potent squalene synthase inhibitors [Erratum to document cited in CA154:564965]
Ichikawa, Masanori; Yokomizo, Aki; Itoh, Masao; Usui, Hiroyuki; Shimizu, Hironari; et al, Bioorganic & Medicinal Chemistry, 2014, 22(11),

Production Method 7

96516-31-3 96516-31-3
Reaction Conditions
Reference
1,4-Dihydropyridines
, Japan, , ,

Production Method 8

96516-31-3 96516-31-3
Reaction Conditions
Reference
Dihydropyridinedicarboxylate cardiovascular agents
, European Patent Organization, , ,

Production Method 9

96516-31-3 96516-31-3
Reaction Conditions
Reference
Halonitrobenzaldehyde derivatives
, Japan, , ,

Production Method 10

96516-31-3 96516-31-3
Reaction Conditions
Reference
1,4-Dihydropyridine derivatives, and their pharmaceutical use
, European Patent Organization, , ,

2-Chloro-3-fluorobenzaldehyde Raw materials

2-Chloro-3-fluorobenzaldehyde Preparation Products

2-Chloro-3-fluorobenzaldehyde Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:96516-31-3)2-Chloro-3-fluorobenzaldehyde
Order Number:A21248
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):168.0/841.0
Email:sales@amadischem.com

2-Chloro-3-fluorobenzaldehyde Related Literature

Related Categories

96516-31-3 (2-Chloro-3-fluorobenzaldehyde) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:96516-31-3)2-Chloro-3-fluorobenzaldehyde
A21248
Purity:99%/99%
Quantity:100g/500g
Price ($):168.0/841.0
Email